N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide
Description
Synthesis Analysis
The synthesis of related fluorophenyl-acetamide derivatives involves multi-step organic reactions, including amide formation, fluorination, and methoxylation processes. For example, the synthesis of N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethoxy-d(2)-5-methoxybenzyl)acetamide as a ligand for peripheral benzodiazepine receptor illustrates a complex process involving the reaction of diiodomethane-d(2) with a phenol precursor, followed by alkylation with fluoromethyl iodide-d(2) (Zhang et al., 2005).
Molecular Structure Analysis
The molecular structure of fluorophenyl-acetamide derivatives is characterized by spectroscopic methods, including IR, 1H NMR, and sometimes X-ray diffraction. These techniques provide detailed information on the molecular geometry, electronic structure, and the presence of functional groups (Yang Man-li, 2008).
Chemical Reactions and Properties
Fluorophenyl-acetamide compounds participate in various chemical reactions, including oxidative coupling and hydrolysis. These reactions can modify the compound's functional groups, affecting its biological activity and physical properties. The introduction of deuterium, for example, can decrease the metabolic rate of such compounds in vivo, providing insights into their stability and reactivity (Zhang et al., 2005).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. Techniques like single crystal X-ray diffraction and melting point determination are commonly used to characterize these aspects. Such studies can offer insights into the compound's stability, solubility, and suitability for further applications (Mohammadi-Farani et al., 2014).
Chemical Properties Analysis
The chemical properties, including reactivity towards other chemical species, the potential for forming hydrogen bonds, and the ability to undergo various chemical transformations, are essential for understanding the compound's behavior in biological systems and its potential applications. Studies on related compounds indicate that substitutions on the phenyl ring can significantly affect their cytotoxic activity and interaction with biological targets (Aliabadi et al., 2014).
properties
IUPAC Name |
N-(3-fluorophenyl)-2-methoxy-2-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO2/c1-19-14(11-6-3-2-4-7-11)15(18)17-13-9-5-8-12(16)10-13/h2-10,14H,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIFIRDNLFFATRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC=CC=C1)C(=O)NC2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 7158078 |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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